Cas no 680216-07-3 (2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine)
680216-07-3 structure
Product Name:2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
CAS No:680216-07-3
MF:C10H10N4O
MW:202.212601184845
CID:2798615
Update Time:2023-08-07
2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties
Names and Identifiers
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- 2-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
- 5-cyclobutyl-3-pyrazin-2-yl-1,2,4-oxadiazole
- 2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
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- Inchi: 1S/C10H10N4O/c1-2-7(3-1)10-13-9(14-15-10)8-6-11-4-5-12-8/h4-7H,1-3H2
- InChI Key: KLUZOQDSHZRVMO-UHFFFAOYSA-N
- SMILES: O1C(C2CCC2)=NC(C2C=NC=CN=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 0.8
- Topological Polar Surface Area: 64.7
2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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